![molecular formula C14H13ClN2O B1340337 N-(3-Amino-4-chlorophenyl)-4-methylbenzamide CAS No. 926201-74-3](/img/structure/B1340337.png)
N-(3-Amino-4-chlorophenyl)-4-methylbenzamide
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Overview
Description
N-(3-Amino-4-chlorophenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Medicinal Chemistry
N-(3-Amino-4-chlorophenyl)-4-methylbenzamide is involved in the synthesis of various chemical compounds with potential medicinal applications. For instance, the compound has been utilized in the preparation of broad-spectrum protein kinase inhibitors, demonstrating a hybrid flow and microwave approach that enhances overall yields and atom economy, reducing the need for extensive purification steps (Russell et al., 2015). Additionally, derivatives of similar compounds have shown to yield 5-amino-2-hydrazino-1,3-thiazoles upon reaction with thiosemicarbazides, indicating potential for diverse chemical applications (Balya et al., 2008).
Anticancer Research
In the realm of anticancer research, compounds structurally related to this compound, such as AZD4877, have been identified as potent kinesin spindle protein (KSP) inhibitors. These compounds exhibit significant biochemical potency and pharmacological properties conducive to clinical development for cancer treatment, highlighting the potential of related chemical entities in therapeutic applications (Theoclitou et al., 2011).
Material Science and Engineering
In material science, the thermal stability of similar compounds, such as 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA), has been explored using dynamic DSC curves and AKTS kinetic software. This research provides insights into the thermal decomposition and stability of such compounds, which is crucial for their application in various engineering and materials science fields (Cong & Cheng, 2021).
Chemical Synthesis and Characterization
The synthesis and characterization of tritium-labeled N-substituted benzamides, which share structural similarities with this compound, have been reported. These studies are fundamental in advancing the understanding of chemical reactions and properties of benzamide derivatives, contributing to the broader field of organic chemistry and drug development (Hong et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-4-methylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O/c1-9-2-4-10(5-3-9)14(18)17-11-6-7-12(15)13(16)8-11/h2-8H,16H2,1H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STEZLDNFHQCPMN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.